Cas no 885276-08-4 (1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-3-thienyl-)

• Product Name: 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-3-thienyl-
• CAS No: 885276-08-4
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• MDL: MFCD04115175
• CID: 711328
• Update Time: 2026-04-29

1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-3-thienyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-3-thienyl-
• (3-BOC-AMINO-AZETIDIN-1-YL)-THIOPHEN-3-YL-ACETIC ACID
• (3-BOC-AMINOAZETIDIN-1-YL)THIOPHEN-3-YL-ACETIC ACID,
• (3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-THIOPHEN-3-YL-ACETIC ACID

• MDL： MFCD04115175

Computed Properties

• Exact Mass: 312.11400

Experimental Properties

• PSA: 107.11000
• LogP: 2.41150

Additional information on 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-3-thienyl-

Introduction to 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl (CAS No. 885276-08-4)

1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl (CAS No. 885276-08-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and features a thienyl group attached to an azetidine ring, making it a valuable candidate for various drug development initiatives.

The structure of 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl is characterized by its azetidine core, which is a four-membered nitrogen-containing ring. The presence of the thienyl group (a five-membered aromatic ring containing sulfur) adds to the compound's chemical diversity and biological activity. The carboxylic acid functional group and the tert-butoxycarbonyl (Boc) protecting group further enhance its reactivity and stability, making it suitable for various synthetic transformations and biological evaluations.

In recent years, 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl has also demonstrated promising antioxidant properties. Studies have indicated that it can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl has been evaluated in several preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability has been assessed in various in vitro models, indicating that it is resistant to rapid degradation by hepatic enzymes.

In terms of toxicity, preliminary studies have suggested that 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects. Ongoing clinical trials are currently evaluating the compound's efficacy and safety in human subjects.

The synthesis of 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the azetidine ring through a ring-closing metathesis reaction or a similar process. The thienyl group is then introduced via a coupling reaction with an appropriate thienyl derivative. Finally, the carboxylic acid and Boc protecting groups are added through standard organic synthesis techniques.

Recent advancements in synthetic methods have led to more efficient and scalable processes for producing 1-Azetidineacetic acid, 3-[[(1,1-dimylethoxy)carbonyl]amino]-α-3-thienyl. These improvements have not only reduced production costs but also enhanced the overall quality and consistency of the final product. As a result, this compound is now more readily available for research purposes and clinical trials.

In conclusion, 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-3-thienyl (CAS No. 885276-08-4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore new applications and optimize its use in treating various diseases.